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A Comparative Analysis of the Wear Resistance of Austenitic Stainless Steel and Alternative

Materials

This guide provides a comparative analysis of the wear resistance of austenitic stainless steel,

with a focus on AISI 301, and its alternatives. The information is intended for researchers,

scientists, and drug development professionals who require an understanding of material

performance in applications where wear and friction are critical factors. This document presents

quantitative data from experimental studies, details the methodologies of these experiments,

and visualizes the testing workflow.

Introduction to AISI 301 and Wear Resistance
AISI 301 is an austenitic chromium-nickel stainless steel known for its high strength and good

corrosion resistance.[1][2] A key characteristic of AISI 301 is its high work-hardening rate, which

means it gains strength and hardness when subjected to cold work.[3] This property can

enhance its wear resistance, particularly in applications involving repeated stress and friction.

Tempers ranging from ¾ to full hard are often used in applications requiring high wear

resistance.

However, in demanding applications, alternative materials with superior wear resistance may

be necessary. This guide compares the performance of austenitic stainless steel with

martensitic stainless steel (AISI 440C), high-manganese austenitic steel (Hadfield Steel), and a

cobalt-chromium alloy (Stellite 6).
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Comparative Wear Resistance Data
The following table summarizes the wear resistance and mechanical properties of the selected

materials. The data is compiled from various sources, and direct comparison of wear rates

should be made with caution due to potential variations in test parameters. A 2022 study

provides a direct comparison of the specific wear rates of AISI 304 (a similar austenitic

stainless steel to AISI 301) and a super austenitic stainless steel, S31254, at room

temperature, which is presented below.[4]

Material Type
Hardness
(Typical)

Tensile
Strength
(Typical,
MPa)

Specific
Wear Rate
(mm³/Nm)

Test
Conditions

AISI 301 (Full

Hard)

Austenitic

Stainless

Steel

~380 HB ~1276

Data not

available in

cited sources

-

AISI 304

Austenitic

Stainless

Steel

~150 HB ~515 1.15 x 10⁻⁵

ASTM G99,

Room Temp.

[5]

AISI 440C

Martensitic

Stainless

Steel

58-60 HRC
~1900

(Hardened)

Qualitatively

very high
-

Hadfield

Steel

High-

Manganese

Austenitic

Steel

~200 HB

(annealed),

work hardens

to >500 HB

~1000
Qualitatively

very high
-

Stellite 6

Cobalt-

Chromium

Alloy

38-45 HRC ~900 3.82 x 10⁻⁶
Pin-on-Disc,

40kN load

S31254

Super

Austenitic

Stainless

Steel

- - ~5.75 x 10⁻⁶
ASTM G99,

Room Temp.
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Experimental Protocols
The wear resistance data presented in this guide is primarily generated using the Pin-on-Disk

wear test, as standardized by ASTM G99.

ASTM G99 Pin-on-Disk Test Methodology
The ASTM G99 standard outlines a laboratory procedure to determine the wear of materials

during sliding.

Apparatus:

A pin with a spherical or flat tip is positioned perpendicular to a flat circular disk.

The test machine rotates either the disk or the pin.

A specified load is applied to the pin, pressing it against the disk.

Procedure:

The pin and disk specimens are cleaned to remove any contaminants.

The initial mass or dimensions of the pin and disk are measured.

The specimens are mounted in the test apparatus.

The desired load and rotational speed are set.

The test is run for a predetermined sliding distance or duration.

After the test, the specimens are cleaned again, and the final mass or dimensions are

measured.

Data Calculation:

Wear Volume: The loss of material is calculated from the change in mass (using the

material's density) or from the dimensional changes of the wear track and pin.
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Specific Wear Rate (k): This is a key parameter for comparing the wear resistance of

different materials and is calculated using the formula:

k = (Wear Volume) / (Load × Sliding Distance)

The units are typically mm³/Nm.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the workflow of a typical Pin-on-Disk wear test according to

the ASTM G99 standard.
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1. Preparation

2. Testing

3. Analysis

Prepare Pin Specimen

Clean Specimens

Prepare Disk Specimen

Initial Mass/Dimension Measurement

Mount Specimens in Tribometer

Set Load, Speed, Distance

Execute Pin-on-Disk Test

Monitor Friction Force (Optional)

Dismount & Clean Specimens

Final Mass/Dimension Measurement

Calculate Wear Volume

Calculate Specific Wear Rate

Click to download full resolution via product page

Caption: Workflow for ASTM G99 Pin-on-Disk Wear Testing.
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Comparative Performance Summary
Austenitic Stainless Steels (AISI 301 & 304): These materials offer a good balance of

strength, corrosion resistance, and formability. Their wear resistance is moderate and can be

improved by cold working (in the case of 301). They are suitable for applications with

moderate wear conditions.

Martensitic Stainless Steel (AISI 440C): With its high carbon content, 440C can be heat-

treated to achieve very high hardness and excellent wear resistance. It is a suitable choice

for applications requiring high strength and wear resistance, such as bearings and cutting

tools, where the environment is not severely corrosive.

High-Manganese Austenitic Steel (Hadfield Steel): This steel is unique for its extreme work-

hardening capability. Under impact and high stress, its surface hardness increases

significantly, providing outstanding resistance to abrasive wear. It is often used in heavy-duty

applications like rock crushers and mining equipment.

Cobalt-Chromium Alloy (Stellite 6): Stellite 6 is known for its excellent wear resistance,

especially at elevated temperatures. It also possesses good corrosion resistance. The

combination of these properties makes it a preferred material for demanding applications

such as valve components and hardfacing alloys.

Conclusion
The selection of a material for an application requiring wear resistance depends on a variety of

factors, including the nature of the wear (abrasive, adhesive, erosive), the operating

environment (temperature, corrosive media), and the required mechanical properties. While

AISI 301 stainless steel provides a versatile solution with a good combination of properties, for

more severe wear applications, materials like AISI 440C, Hadfield steel, or Stellite 6 offer

significantly enhanced performance. The quantitative data and experimental protocols provided

in this guide serve as a valuable resource for making informed material selection decisions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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